Olean-12-ene
Overview
Description
Olean-12-ene is a natural product found in Polypodium formosanum with data available.
Scientific Research Applications
Structural Elucidation and Chemical Characterization
- Structural Analysis: Olean-12-ene derivatives have been structurally analyzed, enhancing the understanding of their chemical properties. For instance, 3β-(Stearyloxy)olean-12-ene isolated from Austroplenckia populnea leaves was structurally solved using various spectroscopic techniques, highlighting its molecular characteristics (Filho et al., 2003).
- Chemical Shift Analysis: The (13)~C NMR chemical shifts of various olean-12-ene derivatives were analyzed, providing valuable insights for distinguishing between different types and understanding their steric effects (Wang Mao, 1988).
Biochemical and Biological Research
- Diagenetic Reactions: Research on the diagenetic fate of olean-12-ene in deep-sea sediments showed specific conversion reactions, contributing to the understanding of organic matter transformation in geological contexts (Haven & Rullkötter, 1988).
- Synthesis Studies: Synthetic pathways for olean-12-ene have been explored, such as the transformation of 18α-Olean-12-ene into β-amyrene, providing a foundation for further chemical synthesis research (Barton, Lier, & Mcghie, 1968).
- Inhibitors of Nitric Oxide Production: Modified olean-12-ene derivatives have shown potential as inhibitors of nitric oxide production in mouse macrophages, suggesting their role in anti-inflammatory and cancer chemopreventive research (Honda et al., 2000).
Geological and Environmental Studies
- Oil Geochemistry: Olean-12-ene has been identified in various oils, providing insights into the geochemical processes and the origin of these oils. For instance, its presence in Tertiary oil from northeast Alaska has been studied to understand biodegradation and source-related characteristics (Curiale, 1995).
- Anodic Oxidation Applications: The application of anodic oxidation in the chemical modification of olean-12-ene oligoglycosides has been researched, showing potential for various industrial and environmental applications (Yoshikawa et al., 1982).
properties
Product Name |
Olean-12-ene |
|---|---|
Molecular Formula |
C30H50 |
Molecular Weight |
410.7 g/mol |
IUPAC Name |
(4aS,6aR,6bS,8aR,12aR,14aR,14bS)-4,4,6a,6b,8a,11,11,14b-octamethyl-1,2,3,4a,5,6,7,8,9,10,12,12a,14,14a-tetradecahydropicene |
InChI |
InChI=1S/C30H50/c1-25(2)16-17-27(5)18-19-29(7)21(22(27)20-25)10-11-24-28(6)14-9-13-26(3,4)23(28)12-15-30(24,29)8/h10,22-24H,9,11-20H2,1-8H3/t22-,23-,24+,27+,28-,29+,30+/m0/s1 |
InChI Key |
ZTLIRKGRXLVPOF-GAXUHWGVSA-N |
Isomeric SMILES |
C[C@@]12CC[C@@]3(C(=CC[C@H]4[C@]3(CC[C@@H]5[C@@]4(CCCC5(C)C)C)C)[C@@H]1CC(CC2)(C)C)C |
SMILES |
CC1(CCC2(CCC3(C(=CCC4C3(CCC5C4(CCCC5(C)C)C)C)C2C1)C)C)C |
Canonical SMILES |
CC1(CCC2(CCC3(C(=CCC4C3(CCC5C4(CCCC5(C)C)C)C)C2C1)C)C)C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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